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Compound of Interest

Compound Name: AF 430 amine

Cat. No.: B12371976 Get Quote

This guide provides a comprehensive overview of the core photophysical characteristics of AF
430 amine, a fluorescent dye used in various biological research applications. Tailored for

researchers, scientists, and drug development professionals, this document details the spectral

properties, quantum yield, and other key parameters of AF 430 amine. It also includes detailed

experimental protocols for the characterization of this fluorophore and its application in

common laboratory techniques.

Core Photophysical Properties
AF 430 is a coumarin-based dye known for its large Stokes shift and high photostability.[1] The

amine-reactive derivative, AF 430 amine, allows for its conjugation to various biomolecules for

fluorescent labeling.[2]

Quantitative Data Summary
The key photophysical characteristics of AF 430 amine are summarized in the tables below.
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Parameter Value Reference

Molecular Formula C₂₈H₃₈N₃F₃O₆S [3]

IUPAC Name

(9-(6-((6-

ammoniohexyl)amino)-6-

oxohexyl)-8,8-dimethyl-2-oxo-

4-(trifluoromethyl)-8,9-dihydro-

2H-pyrano[3,2-g]quinolin-6-

yl)methanesulfonate

[3]

Property Value Reference

Excitation Maximum (λ_abs_) 430 nm [1][3]

Emission Maximum (λ_em_) 542 nm [1][3]

Molar Extinction Coefficient (ε) 15,955 L⋅mol⁻¹⋅cm⁻¹ [3]

Fluorescence Quantum Yield

(Φ_F_)
0.23 [3]

Stokes Shift 112 nm [1]

pH Stability Range 4 - 10 [2]

Note: The fluorescence lifetime (τ) for AF 430 amine is not readily available in the reviewed

literature. The lifetime of a fluorophore is an intrinsic property that can be influenced by its local

environment.

Experimental Protocols
Accurate characterization of fluorophores is essential for their effective use. The following are

detailed methodologies for key experiments related to the photophysical properties of AF 430
amine.

UV-Visible Absorption Spectroscopy
This protocol outlines the measurement of the absorption spectrum of AF 430 amine to

determine its maximum absorption wavelength (λ_abs_) and molar extinction coefficient (ε).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10369850/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10369850/
https://www.lumiprobe.com/t/fluorophores/af430
https://pmc.ncbi.nlm.nih.gov/articles/PMC10369850/
https://www.lumiprobe.com/t/fluorophores/af430
https://pmc.ncbi.nlm.nih.gov/articles/PMC10369850/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10369850/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10369850/
https://www.lumiprobe.com/t/fluorophores/af430
https://www.lumiprobe.com/p/af-430-amine
https://www.benchchem.com/product/b12371976?utm_src=pdf-body
https://www.benchchem.com/product/b12371976?utm_src=pdf-body
https://www.benchchem.com/product/b12371976?utm_src=pdf-body
https://www.benchchem.com/product/b12371976?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

AF 430 amine

Spectroscopic grade solvent (e.g., DMSO, DMF, or water)[3]

Dual-beam UV-Vis spectrophotometer

Matched quartz cuvettes (1 cm path length)

Procedure:

Sample Preparation:

Prepare a stock solution of AF 430 amine in the chosen solvent at a concentration of

approximately 1 mM.

From the stock solution, prepare a series of dilutions with absorbance values in the linear

range of the spectrophotometer (typically 0.1 to 1.0).

Blank Measurement:

Fill a quartz cuvette with the pure solvent to be used as a reference.

Place the cuvette in the reference beam path of the spectrophotometer.

Fill a second cuvette with the same pure solvent and place it in the sample beam path.

Run a baseline correction over the desired wavelength range (e.g., 300-600 nm).

Sample Measurement:

Replace the solvent in the sample cuvette with the most dilute AF 430 amine solution.

Record the absorption spectrum.

Repeat the measurement for all prepared dilutions.

Data Analysis:
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Identify the wavelength of maximum absorbance (λ_abs_).

According to the Beer-Lambert law (A = εcl), plot absorbance at λ_abs_ versus

concentration.

The molar extinction coefficient (ε) is determined from the slope of the resulting linear fit.

Fluorescence Spectroscopy
This protocol describes the measurement of the fluorescence emission spectrum and the

relative quantum yield of AF 430 amine.

Materials:

AF 430 amine solution (prepared as in the UV-Vis protocol)

A stable, well-characterized fluorescence standard with a known quantum yield and

absorption/emission in a similar spectral region (e.g., Coumarin 153 in ethanol).

Spectrofluorometer with a calibrated detector

Quartz fluorescence cuvettes (1 cm path length)

Procedure:

Instrument Setup:

Set the excitation wavelength of the spectrofluorometer to the λ_abs_ of AF 430 amine
(430 nm).

Set the emission and excitation slit widths to achieve a good signal-to-noise ratio while

avoiding detector saturation.

Emission Spectrum Measurement:

Record the fluorescence emission spectrum of the AF 430 amine solution, scanning a

wavelength range that covers the expected emission (e.g., 450-700 nm).
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Record the emission spectrum of the pure solvent to subtract any background

fluorescence.

Quantum Yield Measurement (Relative Method):

Prepare a series of dilutions of both the AF 430 amine and the reference standard with

absorbance values below 0.1 at the excitation wavelength to minimize inner filter effects.

Measure the absorbance of each solution at the excitation wavelength using a UV-Vis

spectrophotometer.

Measure the integrated fluorescence intensity (area under the emission curve) for each

solution.

Plot the integrated fluorescence intensity versus absorbance for both the sample and the

standard.

The quantum yield of the sample (Φ_F,sample_) can be calculated using the following

equation: Φ_F,sample_ = Φ_F,ref_ × (m_sample_ / m_ref_) × (n_sample_² / n_ref_²)

where m is the slope of the plot of integrated fluorescence intensity vs. absorbance, and n

is the refractive index of the solvent.

Mandatory Visualizations
Experimental and Application Workflows
The following diagrams, created using the DOT language, illustrate key experimental workflows

and logical relationships relevant to the use of AF 430 amine.
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UV-Vis Absorption Spectroscopy

Fluorescence Spectroscopy

Time-Resolved Fluorescence (General)

Prepare AF 430 Amine Dilutions

Measure Absorbance Spectra

Determine λ_abs_ and ε

Prepare Sample and Standard Dilutions

Use λ_abs_ for Excitation

Measure Emission Spectra

Calculate Relative Quantum Yield

Pulsed Light Excitation

Time-Correlated Single Photon Counting (TCSPC)

Determine Fluorescence Lifetime (τ)
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Antibody Conjugation

Flow Cytometry

Prepare Antibody in Bicarbonate Buffer (pH 8.3)

React Antibody with AF 430 Amine

Dissolve AF 430 Amine in DMSO

Purify Conjugate (e.g., Dialysis)

Incubate Cells with Labeled Antibody

Use Labeled Antibody

Prepare Single-Cell Suspension

Wash and Resuspend Cells

Acquire Data on Flow Cytometer

Analyze Fluorescent Populations
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Seed and Culture Cells on Coverslips

Fix and Permeabilize Cells (Optional)

Incubate with AF 430 Amine Labeled Antibody

Wash to Remove Unbound Antibody

Mount Coverslip on Microscope Slide

Image with Fluorescence Microscope (430 nm Excitation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to the Photophysical
Characteristics of AF 430 Amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12371976#af-430-amine-photophysical-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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